6-Hydroxy-2,3-dimethoxybenzaldehyde

• CAS No.: 65162-28-9
• Molecular Formula: C9H10O4
• Molecular Weight: 182.17 g/mol
• IUPAC Name: 6-hydroxy-2,3-dimethoxybenzaldehyde
• InChI: InChI=1S/C9H10O4/c1-12-8-4-3-7(11)6(5-10)9(8)13-2/h3-5,11H,1-2H3
• InChI Key: UQWMNSCIJIOVCI-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=C(C=C1)O)C=O)OC

Description

6-Hydroxy-2,3-dimethoxybenzaldehyde is a useful research compound. Its molecular formula is C9H10O4 and its molecular weight is 182.17 g/mol. The purity is usually 95%.
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Scientific Research Applications

Medicinal Chemistry

6-Hydroxy-2,3-dimethoxybenzaldehyde is being investigated for its potential therapeutic properties. Its structure suggests possible interactions with biological targets, making it a candidate for drug development.

Case Study: Synthesis of Tetrahydroisoquinoline Derivatives
Recent studies have highlighted the synthesis of 1-aryl-6-hydroxy-1,2,3,4-tetrahydroisoquinoline analogues using this compound as a precursor. These derivatives are evaluated for their pharmacological activities, including antitumor and neuroprotective effects . The synthesis process involves the condensation of this compound with various amines, yielding derivatives with promising biological activities.

Antibacterial Activity

Research has indicated that compounds with similar structural motifs exhibit significant antibacterial properties. A study evaluated the bactericidal activities of various benzaldehydes, including this compound, against pathogens such as Campylobacter jejuni and Escherichia coli.

Findings:

• Compounds were tested for their ability to reduce bacterial counts (BA50 values).
• The presence of hydroxyl and methoxy groups on the benzene ring was linked to enhanced antibacterial activity.
• This compound displayed notable effectiveness against multiple bacterial strains, indicating its potential as a natural antimicrobial agent .

Synthetic Chemistry

In synthetic organic chemistry, this compound serves as an important building block for various chemical syntheses. Its reactivity allows it to participate in numerous reactions leading to complex molecules.

Applications:

• Synthesis of Natural Products: It is used in synthesizing natural products and other complex organic molecules due to its functional groups that can undergo further transformations.
• Pharmaceutical Synthesis: The compound is utilized in the synthesis of pharmaceutical intermediates and can be modified to create new drug candidates .

Chemical Properties and Safety

The chemical properties of this compound include:

• Molecular Weight: 182.173 g/mol
• Density: Not available
• Melting Point: Not available
  These properties influence its handling and application in laboratory settings. Safety data indicates that the compound may cause skin and eye irritation; therefore, proper safety measures should be taken during its use .

Synthesis routes and methods I

Procedure details

3,4-Dimethoxyphenol tetrahydropyranyl ether (47.6 g, 0.2 M) was lithiated with phenyllithium (from 21.02 ml bromobenzene and 2.89 g lithium), formylated by the addition of dry dimethylformamide (15 ml) and subsequently hydrolysed in an analogous manner to that described in example 2(E). The crude product was distilled under high vacuum to give 2,3-dimethoxy-6-hydroxybenzaldehyde as a yellow oil which solidified on standing. After trituration with 40/60 petrol and filtration the product had m.p. 53°-54° C. (Found: C, 59.18; H, 5.54. C9H10O4 requires C, 59.33; H, 5.53%). (C) 5-(2-Formyl-3-hydroxy-4-methoxyphenoxy)pentanoic acid

Synthesis routes and methods II

Procedure details